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Compound of Interest

(S)-(-)-1,1,2-Triphenylethane-1,2-
diol

Cat. No.: B104574

Compound Name:

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of (S)-(-)-1,1,2-
Triphenylethane-1,2-diol (CAS: 108998-83-0).

Frequently Asked Questions (FAQSs)

Q1: What are the basic physical and chemical properties of (S)-(-)-1,1,2-Triphenylethane-1,2-
diol?

Al: (S)-(-)-1,1,2-Triphenylethane-1,2-diol is a chiral organic compound widely used as an
intermediate in the pharmaceutical and fine chemical industries.[1][2] Its key properties are
summarized in the table below.

Q2: What are the recommended long-term storage conditions for solid (S)-(-)-1,1,2-
Triphenylethane-1,2-diol?

A2: For long-term storage, the solid compound should be kept in a tightly sealed container in a
dry place at room temperature.[1][2]

Q3: Are there any known incompatibilities for this compound?

A3: Yes, (S)-(-)-1,1,2-Triphenylethane-1,2-diol should be stored away from strong oxidizing
agents.[1]
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Q4: How should I handle this compound in the laboratory?

A4: Standard laboratory practices should be followed. Use in a well-ventilated area and avoid
all personal contact, including inhalation.[3] Wear appropriate personal protective equipment
(PPE), including gloves and safety glasses. Wash hands thoroughly after handling.[3]

Q5: In what solvents is (S)-(-)-1,1,2-Triphenylethane-1,2-diol soluble?

A5: The compound is soluble in organic solvents such as ethanol and acetone.[4] For
experimental use, always prepare solutions fresh. If stock solutions need to be stored, it is
advisable to store them at low temperatures (e.g., -20°C or -80°C) for short periods, although
the stability in specific solvents should be experimentally verified.[5]

Data Presentation

Table 1: Physical and Chemical Properties of (S)-(-)-1,1,2-Triphenylethane-1,2-diol

Property Value Reference
CAS Number 108998-83-0 [2]
Molecular Formula C20H1802 [1]
Molecular Weight 290.36 g/mol [1]
Appearance Pale brown powder [1]
Melting Point 125-127 °C [1]
Optical Rotation [0]2%/D = -214° (c=1in Ethanol)  [1]

Table 2: Summary of Storage Conditions and Stability
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Condition

Recommendation

Rationale

Solid Compound (Long-term)

Store at room temperature in a
tightly sealed, dry container.[1]

[2]

Protects from moisture and

atmospheric contaminants.

Solutions (Short-term)

Prepare fresh before use. If
temporary storage is needed,
store at -20°C or -80°C in an

airtight container.[5]

Minimizes solvent evaporation
and potential degradation in

solution.

Exposure to Light

Store in a dark place or use

amber vials.

Many polyphenolic compounds
are sensitive to light, which can

cause degradation.[6]

Store under an inert

As a diol, it can be susceptible

Exposure to Air/Oxygen atmosphere (e.g., nitrogen or S
) i to oxidation.[7][8]
argon) if possible.
Maintain a neutral or slightly Polyphenolic compounds can
pH in Solution acidic pH. Avoid high pH be unstable and undergo

(alkaline) conditions.

degradation at high pH.[9][10]

Incompatible Materials

Keep away from strong

oxidizing agents.[1]

Vicinal diols can be cleaved by

strong oxidizers.[8]

Troubleshooting Guides

Issue 1: The compound appears discolored or has a lower melting point than expected.

e Question: My solid (S)-(-)-1,1,2-Triphenylethane-1,2-diol, which should be a pale brown

powder, has darkened. Its melting point is also broad and lower than the specified 125-127
°C. What could be the cause?

o Answer: This suggests potential degradation of the compound. The presence of impurities

from degradation can lower and broaden the melting point. The discoloration may be due to

oxidation. Polyphenolic compounds are known to degrade when exposed to oxygen, high

temperatures, or sunlight.[6][7]
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o Troubleshooting Steps:

» Verify Storage: Confirm that the compound was stored in a tightly sealed container,
away from light and strong oxidizing agents.

» Analytical Check: Run an analytical test such as HPLC or NMR to check the purity of
the compound against a reference standard.

» Purification: If degradation is confirmed, consider recrystallization to purify the material
before use.

Issue 2: Inconsistent results in solution-based assays.

e Question: | am observing poor reproducibility in my experiments using a solution of (S)-
(-)-1,1,2-Triphenylethane-1,2-diol. Why might this be happening?

e Answer: Inconsistent results often point to the instability of the compound in your
experimental medium. As a vicinal diol, it may be susceptible to degradation, especially
under certain conditions.[8]

o Troubleshooting Steps:

» Solution Age: Always use freshly prepared solutions for the best results. Avoid using
solutions that have been stored for extended periods.

» Solvent and pH: The stability of polyphenolic compounds can be highly dependent on
the pH of the medium; they are often unstable at high pH.[9][10] Ensure your solvent
and buffer system are compatible and within a stable pH range (typically neutral to
slightly acidic).

» Temperature: Keep solutions on ice during experiments if heat sensitivity is a concern.

» Headspace: Minimize the headspace in your storage vials to reduce contact with
oxygen. Purging the vial with an inert gas like argon or nitrogen before sealing can also
help.

Issue 3: The compound is not dissolving as expected.
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e Question: | am having trouble dissolving (S)-(-)-1,1,2-Triphenylethane-1,2-diol in my
chosen solvent. What should | do?

e Answer: Solubility issues can arise from using an inappropriate solvent or from changes in

the compound itself.
o Troubleshooting Steps:

» Solvent Choice: The compound is reported to be soluble in ethanol and acetone.[4] If
you are using a less polar solvent, solubility will be limited. Consider using a co-solvent
system if your experiment allows.

» Check Purity: Impurities or degradation products may be less soluble. Verify the purity
of your compound.

» Gentle Warming/Sonication: Applying gentle heat or using an ultrasonic bath can aid
dissolution. However, be cautious with heating, as it can accelerate degradation.[7]

Experimental Protocols
Protocol: Stability Assessment of (S)-(-)-1,1,2-Triphenylethane-1,2-diol by HPLC

This protocol provides a general framework for assessing the stability of the compound under

various conditions.

o Objective: To determine the degradation of (S)-(-)-1,1,2-Triphenylethane-1,2-diol over time
when exposed to specific stress conditions (e.g., temperature, pH, light).

o Materials:

o (S)-(-)-1,1,2-Triphenylethane-1,2-diol

o

HPLC-grade acetonitrile and water

o

Buffers of various pH values (e.g., pH 4, 7, 9)

[¢]

HPLC system with a UV detector
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o C18 HPLC column (e.g., 4.6 x 250 mm, 5 pm)
o Temperature-controlled incubator and photostability chamber
o Methodology:

1. Preparation of Stock Solution: Accurately weigh and dissolve the compound in a suitable
solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1
mg/mL).

2. Preparation of Test Samples:

» Temperature Stress: Dilute the stock solution with pre-equilibrated buffers (pH 4, 7, 9) to
a final concentration (e.g., 50 pg/mL). Store aliquots in sealed vials at different
temperatures (e.g., 4°C, 25°C, 40°C).

» Photostability: Expose an aliquot of the solution (in a quartz or clear glass vial) to light in
a photostability chamber. Keep a control sample wrapped in aluminum foil to protect it
from light.

3. HPLC Analysis:

= Mobile Phase: A gradient of water and acetonitrile is typically effective. For example,
start with 50:50 water:acetonitrile and gradually increase to 100% acetonitrile over 20
minutes.

= Flow Rate: 1.0 mL/min.

» Detection Wavelength: Monitor at a wavelength where the compound has maximum
absorbance (determine by UV scan if necessary, likely around 220-260 nm due to the
phenyl groups).

» [njection Volume: 10 pL.

4. Time Points: Analyze the samples at initial time (T=0) and at subsequent time points (e.qg.,
2,4, 8, 24, 48 hours).

5. Data Analysis:
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= Calculate the percentage of the compound remaining at each time point by comparing
the peak area to the T=0 sample.

= Monitor for the appearance of new peaks, which would indicate degradation products.

» Plot the percentage of the remaining compound versus time to determine the
degradation kinetics.

Visualizations
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Start:
Inconsistent Experimental Results
or Compound Degradation Suspected

Y

1. Check Solid Compound:
- Appearance (color)
- Melting Point

Solid Appears Normal Discoloration / Incorrect MP

3. Review Solution Prep & Storage:
- Freshly prepared?
- Correct solvent?
- Storage conditions (temp, light)?

2. Confirm Purity:
- Run HPLC or NMR
- Compare to Reference

Yes

Preparation is Correct Improper Preparation

Action:
Purify Compound
(e.g., Recrystallization)

4. Evaluate Experimental Conditions:
- pH of medium?
- Presence of oxidizers?
- High temperature?

Action:
- Use Fresh Solutions
- Store Properly (Dark, Cold)
- Use Inert Atmosphere

Harsh Conditions Identified

Action:
- Adjust pH to Neutral/Acidic
- Remove Oxidizing Agents
- Run at Lower Temperature

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for compound instability issues.
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Stress Factors:
- Strong Oxidizing Agents
- High Temperature
- UV Light
- High pH

(S)-(-)-1,1,2-Triphenylethane-1,2-diol
(Vicinal Diol)

Oxidative Cleavage
of C-C Bond

Degradation Products
(e.g., Aldehydes, Ketones,
or Carboxylic Acids)

Click to download full resolution via product page

Caption: Potential oxidative degradation pathway for a vicinal diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: (S)-(-)-1,1,2-Triphenylethane-
1,2-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104574+#stability-and-storage-of-s-1-1-2-
triphenylethane-1-2-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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